Isobutyl isocyanide
Overview
Description
1-Isocyano-2-methylpropane, also known as isopropyl isocyanate (IPI), is an organic compound used in a variety of industrial applications. It is a colorless, volatile liquid with a pungent odor and is soluble in most organic solvents. IPI is a versatile reagent used in organic synthesis and is used in the production of polyurethane foam, pharmaceuticals, and other products. In addition, IPI has been used in the laboratory for a variety of purposes, including as a catalyst, a reagent for the synthesis of organic compounds, and as a reagent for the synthesis of polymers.
Mechanism of Action
The mechanism of action of IPI is not completely understood, but it is believed to involve the formation of a reactive intermediate, which then reacts with other molecules. This reaction leads to the formation of a variety of products, including polymers, pharmaceuticals, and other compounds.
Biochemical and Physiological Effects
IPI has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, fungi, and other microorganisms. In addition, IPI has been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates and other compounds.
Advantages and Limitations for Lab Experiments
IPI has several advantages and limitations when used in laboratory experiments. The main advantage of IPI is its low toxicity and low cost. In addition, IPI is a volatile liquid and is easily handled in the laboratory. However, IPI is highly flammable and should be handled with care.
Future Directions
There are a variety of potential future directions for research involving IPI. These include further research into the mechanism of action of IPI, the development of new synthetic methods for the synthesis of IPI, and the development of new applications for IPI in the laboratory. In addition, further research into the biochemical and physiological effects of IPI could lead to new pharmaceuticals and other products.
Synthesis Methods
IPI can be synthesized by a variety of methods. The most common method is the reaction of Isobutyl isocyanide alcohol with phosgene. This reaction produces an intermediate, chloroformyl isocyanate, which is then hydrolyzed to form IPI. Other methods of synthesis include the reaction of this compound alcohol with nitrosyl chloride, the reaction of this compound alcohol with phosphorus oxychloride, and the reaction of this compound alcohol with sulfur trioxide.
Scientific Research Applications
IPI is used in a variety of scientific research applications. It is commonly used as a reagent in organic synthesis, as a catalyst for the synthesis of polymers, and as a reagent for the synthesis of pharmaceuticals. In addition, IPI has been used in the laboratory for the synthesis of polymers, for the synthesis of organic compounds, and for the study of the mechanism of action of drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-isocyano-2-methylpropane can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "2-methylpropan-2-ol", "sodium cyanide", "sulfuric acid", "sodium bicarbonate", "anhydrous magnesium sulfate", "diethyl ether" ], "Reaction": [ "Step 1: Conversion of 2-methylpropan-2-ol to 2-methylpropan-2-yl sulfate using sulfuric acid", "Step 2: Reaction of 2-methylpropan-2-yl sulfate with sodium cyanide to form 2-methylpropan-2-yl cyanide", "Step 3: Hydrolysis of 2-methylpropan-2-yl cyanide to form 1-isocyano-2-methylpropane", "Step 4: Purification of the product using sodium bicarbonate and anhydrous magnesium sulfate", "Step 5: Isolation of the product using diethyl ether" ] } | |
CAS RN |
590-94-3 |
Molecular Formula |
C5H9N |
Molecular Weight |
83.13 g/mol |
IUPAC Name |
1-isocyano-2-methylpropane |
InChI |
InChI=1S/C5H9N/c1-5(2)4-6-3/h5H,4H2,1-2H3 |
InChI Key |
SSWVVEYZXQCZNK-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C[N+]#[C-] |
Purity |
95 |
Origin of Product |
United States |
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